Cas no 5678-07-9 (2-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)acetic Acid)

• Product name: 2-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)acetic Acid
• CAS No: 5678-07-9
• MF: C₁₃H₁₄N₂O₃
• MW: 246.26186
• CID: 945957
• PubChem ID: 296045

2-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)acetic Acid
• AC1L6PIA; CTK1H2408; (1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-essigsaeure; SureCN5718031; 2-(1,5-dimethyl-3-oxo-2-phenyl-pyrazol-4-yl)acetic acid; (1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-acetic acid; NSC165825; (1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid;
• SCHEMBL5718031
• NSC165825
• (1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid
• 5678-07-9
• NSC-165825
• DTXSID40304453

• Inchi： InChI=1S/C13H14N2O3/c1-9-11(8-12(16)17)13(18)15(14(9)2)10-6-4-3-5-7-10/h3-7H,8H2,1-2H3,(H,16,17)
• InChI Key： KJUWDYDHIRWATR-UHFFFAOYSA-N
• SMILES： CC1=C(C(=O)N(N1C)C2=CC=CC=C2)CC(=O)O

Computed Properties

• Exact Mass: 246.10052
• Monoisotopic Mass: 246.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Density: 1.276
• Boiling Point: 407.7°C at 760 mmHg
• Flash Point: 200.4°C
• Refractive Index: 1.593
• PSA: 60.85